Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate

Specification

• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol
• IUPAC Name: methyl 4,5-dimethoxy-2-[3-(5-phenylfuran-2-yl)propanoylamino]benzoate
• Standard InChI: InChI=1S/C23H23NO6/c1-27-20-13-17(23(26)29-3)18(14-21(20)28-2)24-22(25)12-10-16-9-11-19(30-16)15-7-5-4-6-8-15/h4-9,11,13-14H,10,12H2,1-3H3,(H,24,25)
• Standard InChI Key: JOZWYENNHJRQHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)CCC2=CC=C(O2)C3=CC=CC=C3)OC

Introduction

Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate is a complex organic compound belonging to the class of benzoates. It features multiple functional groups, including methoxy and amino groups, which contribute to its chemical reactivity and potential applications in medicinal chemistry. The presence of both methoxy and furan groups suggests possible applications in the development of therapeutic agents, particularly due to its intricate molecular architecture.

Synthesis

The synthesis of Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate typically involves multi-step organic synthesis techniques. These steps may include:

• Initial Preparation: Formation of the benzoate backbone with methoxy groups.

• Introduction of the Amino Group: Incorporation of the amino group at position 2.

• Attachment of the Propanoyl Moiety: Linking the propanoyl group to the amino group.

• Introduction of the Furan Moiety: Attachment of the 5-phenyl-2-furyl group to the propanoyl moiety.

These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity.

Potential Applications

Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate has potential applications in medicinal chemistry, particularly in the development of therapeutic agents. Its unique structure suggests biological activities that could be beneficial in pharmaceutical contexts.

Potential Application	Basis for Application
Medicinal Chemistry	Presence of methoxy and furan groups
Therapeutic Agents	Potential biological activities due to its structure

Comparison with Similar Compounds

The compound shares structural similarities with other organic compounds but is distinguished by its unique combination of functional groups.

Compound Name	Structure Features	Biological Activity	Unique Aspects
N-(4-methylphenyl)-3-(5-phenyl-2-furyl)acrylamide	Contains a phenyl group and an acrylamide linkage	Antitumor properties	Lacks methoxy groups
4,5-Dimethoxybenzamide	Simple benzamide structure	Moderate anti-inflammatory effects	No furan moiety
3-(5-phenyloxazol-2-yl)propanoic acid	Contains an oxazole ring	Antioxidant properties	Different heterocyclic structure
Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate	Methoxy groups and a furan moiety	Potential therapeutic applications	Unique combination of functional groups

Research Findings and Future Directions

While preliminary research suggests potential biological activities, further studies are necessary to elucidate the specific mechanisms of action and therapeutic potentials of Methyl 4,5-dimethoxy-2-{[3-(5-phenyl-2-furyl)propanoyl]amino}benzoate. Biochemical assays and molecular docking studies are crucial for understanding its pharmacodynamics.